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Compound of Interest

Compound Name: Tfr-T12 tfa

Cat. No.: B15609031

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tfr-T12 TFA is a synthetic peptide designed to bind to the transferrin receptor (TfR), a
transmembrane glycoprotein crucial for iron uptake in cells. Notably, TfR is often
overexpressed on the blood-brain barrier (BBB) and various cancer cells, making Tfr-T12 a
promising vector for targeted drug delivery to the brain and tumors.[1] This document provides
detailed guidelines for the recommended storage, handling, and application of Tfr-T12 TFA in a
research setting.

Chemical Information:

Property Value

Thr-His-Arg-Pro-Pro-Met-Trp-Ser-Pro-Val-Trp-
Sequence

Pro
Molecular Formula C71H99N19015S (peptide)
Appearance White to off-white lyophilized powder

Storage and Handling

Proper storage and handling of Tfr-T12 TFA are critical to maintain its stability and biological
activity.
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2.1. Storage of Lyophilized Powder

To prevent degradation, lyophilized Tfr-T12 TFA should be stored under the following

conditions:
Storage Temperature Duration Notes
Recommended for long-term
-80°C Up to 2 years
storage.
Suitable for shorter-term
-20°C Up to 1 year

storage.

Key Handling Practices for Lyophilized Powder:

Prevent Moisture Exposure: Before opening, allow the vial to equilibrate to room temperature
to avoid condensation.[2]

Weigh Quickly: If weighing out smaller quantities, do so in a clean, dry environment.

Reseal Tightly: Securely reseal the vial immediately after use.

Store Desiccated: Keep the vial in a desiccator to protect from moisture.

2.2. Reconstitution and Storage of Stock Solutions

Tfr-T12 TFA is soluble in water. For reconstitution, sterile, purified water is recommended.
Reconstitution Protocol:

 Bring the lyophilized peptide vial to room temperature.

o Add the appropriate volume of sterile water to achieve the desired concentration.

o Gently vortex or sonicate to ensure complete dissolution.

Storage of Stock Solutions:
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Storage Temperature Duration Notes

Recommended for long-term
-80°C Up to 6 months )
storage of solutions.

-20°C Up to 1 month Suitable for short-term storage.

Key Handling Practices for Stock Solutions:

» Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the
stock solution into single-use volumes.[2][3]

o Use Sterile Buffers: For enhanced stability, consider using sterile buffers with a pH between
5 and 6.[2]

« Filter Sterilization: For cell-based assays, it is advisable to filter the final working solution
through a 0.22 pm filter.[4]

Safety Precautions

As a synthetic peptide, Tfr-T12 TFA should be handled with standard laboratory safety
practices. While specific toxicity data for Tfr-T12 is limited, a study on a TfR-lytic hybrid peptide
showed no significant T-cell immune response or antibody production in mice, suggesting a
potentially low immunogenicity profile for TfR-binding peptides.[5] However, the TFA
(trifluoroacetic acid) salt can be corrosive.

Personal Protective Equipment (PPE):

o Wear a lab coat, safety glasses, and appropriate gloves.

Handling:

» Avoid inhalation of the lyophilized powder.

e Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

e Handle in a well-ventilated area or a chemical fume hood.
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Mechanism of Action: Transferrin Receptor-
Mediated Endocytosis

Tfr-T12 facilitates the cellular uptake of conjugated cargo via transferrin receptor-mediated
endocytosis. This process is a highly efficient pathway for internalizing molecules into cells.
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Tfr-T12 Mediated Cellular Uptake Pathway
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Experimental Workflow for Tfr-T12 TFA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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